Cas no 2138155-33-4 (1,4-Oxazepine, 6-ethylhexahydro-7-(1-methylethyl)-)
1,4-Oxazepine, 6-ethylhexahydro-7-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Oxazepine, 6-ethylhexahydro-7-(1-methylethyl)-
-
- Inchi: 1S/C10H21NO/c1-4-9-7-11-5-6-12-10(9)8(2)3/h8-11H,4-7H2,1-3H3
- InChI Key: VCVJJBZUIFWYPI-UHFFFAOYSA-N
- SMILES: O1C(C(C)C)C(CC)CNCC1
1,4-Oxazepine, 6-ethylhexahydro-7-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-381323-0.05g |
6-ethyl-7-(propan-2-yl)-1,4-oxazepane |
2138155-33-4 | 95.0% | 0.05g |
$1247.0 | 2025-03-16 | |
| Enamine | EN300-381323-0.1g |
6-ethyl-7-(propan-2-yl)-1,4-oxazepane |
2138155-33-4 | 95.0% | 0.1g |
$1307.0 | 2025-03-16 | |
| Enamine | EN300-381323-0.25g |
6-ethyl-7-(propan-2-yl)-1,4-oxazepane |
2138155-33-4 | 95.0% | 0.25g |
$1366.0 | 2025-03-16 | |
| Enamine | EN300-381323-0.5g |
6-ethyl-7-(propan-2-yl)-1,4-oxazepane |
2138155-33-4 | 95.0% | 0.5g |
$1426.0 | 2025-03-16 | |
| Enamine | EN300-381323-1.0g |
6-ethyl-7-(propan-2-yl)-1,4-oxazepane |
2138155-33-4 | 95.0% | 1.0g |
$1485.0 | 2025-03-16 | |
| Enamine | EN300-381323-2.5g |
6-ethyl-7-(propan-2-yl)-1,4-oxazepane |
2138155-33-4 | 95.0% | 2.5g |
$2912.0 | 2025-03-16 | |
| Enamine | EN300-381323-5.0g |
6-ethyl-7-(propan-2-yl)-1,4-oxazepane |
2138155-33-4 | 95.0% | 5.0g |
$4309.0 | 2025-03-16 | |
| Enamine | EN300-381323-10.0g |
6-ethyl-7-(propan-2-yl)-1,4-oxazepane |
2138155-33-4 | 95.0% | 10.0g |
$6390.0 | 2025-03-16 |
1,4-Oxazepine, 6-ethylhexahydro-7-(1-methylethyl)- Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 1,4-Oxazepine, 6-ethylhexahydro-7-(1-methylethyl)-
1,4-Oxazepine, 6-Ethylhexahydro-7-(1-Methylethyl)-: A Comprehensive Overview
The compound 1,4-Oxazepine, 6-Ethylhexahydro-7-(1-Methylethyl)- (CAS No: 2138155-33-4) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically oxazepines, which are known for their unique structural and functional properties. The molecule's structure consists of a seven-membered ring containing one oxygen atom and one nitrogen atom, making it a member of the oxazepine family. The substituents on the ring—namely the ethyl and isopropyl groups—contribute to its distinct chemical properties and reactivity.
Recent studies have highlighted the importance of oxazepine derivatives in drug discovery and development. These compounds are being explored for their potential as neuroprotective agents, anti-inflammatory drugs, and anticancer therapeutics. The 6-Ethylhexahydro-7-(1-Methylethyl)- substituents in this compound play a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for evaluating the compound's suitability as a drug candidate.
One of the most promising areas of research involving this compound is its application in neuroscience. Oxazepines have been shown to interact with various neurotransmitter systems, including GABAergic and glutamatergic pathways. This interaction makes them potential candidates for treating neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease. The 6-Ethylhexahydro-7-(1-Methylethyl)- group in this compound enhances its ability to cross the blood-brain barrier (BBB), which is a critical factor for central nervous system (CNS) drug delivery.
In addition to its pharmacological applications, 1,4-Oxazepine derivatives are also being investigated for their role in cancer therapy. Recent studies have demonstrated that certain oxazepine analogs possess cytotoxic effects against various cancer cell lines. The 6-Ethylhexahydro-7-(1-Methylethyl)- group in this compound may contribute to its selective toxicity towards cancer cells while minimizing adverse effects on healthy cells. This makes it a potential candidate for developing targeted anticancer therapies.
The synthesis of 1,4-Oxazepine, 6-Ethylhexahydro-7-(1-Methylethyl)- involves a multi-step process that typically includes cyclization reactions and subsequent functionalization steps. Researchers have developed efficient synthetic routes to prepare this compound with high purity and yield. These methods often involve the use of transition metal catalysts and advanced reaction techniques to ensure optimal product formation.
From a structural perspective, the compound's seven-membered ring provides a rigid framework that can be further modified to introduce additional functional groups. This flexibility allows chemists to design derivatives with tailored properties for specific applications. For instance, introducing electron-withdrawing or electron-donating groups can modulate the compound's electronic properties, which in turn affects its reactivity and biological activity.
The study of oxazepine derivatives has also led to insights into their role as bioisosteres—molecules that share similar physical or chemical properties but differ structurally. This concept is valuable in drug design as it allows for the creation of molecules with improved pharmacokinetic profiles while maintaining therapeutic efficacy.
Furthermore, computational chemistry tools such as molecular docking and quantum mechanics have been employed to study the interactions of this compound with biological targets at the molecular level. These studies provide valuable insights into the binding modes and mechanisms of action of the compound, which are critical for rational drug design.
In conclusion, 1,4-Oxazepine, 6-Ethylhexahydro-7-(1-Methylethyl)- (CAS No: 2138155-33-4) is a versatile compound with significant potential in various fields of science and medicine. Its unique structure and functional groups make it an attractive candidate for developing novel therapeutic agents with improved efficacy and safety profiles.
2138155-33-4 (1,4-Oxazepine, 6-ethylhexahydro-7-(1-methylethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)